Cas no 2172117-09-6 (10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

10,10-Difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane is a structurally unique spirocyclic compound featuring both oxygen and nitrogen heteroatoms within its bridged ring system. The presence of difluoromethyl groups enhances its stability and influences its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid spirocyclic framework offers steric constraints that can be leveraged in the design of bioactive molecules, particularly in modulating receptor binding or improving metabolic resistance. The compound's distinct architecture also provides opportunities for further functionalization, enabling tailored applications in medicinal chemistry and material science. Its synthesis requires precise control, underscoring its utility in advanced research and development contexts.
10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane structure
2172117-09-6 structure
Product Name:10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
CAS No:2172117-09-6
MF:C12H19F2NO
MW:231.282170534134
CID:5997514
PubChem ID:165841054
Update Time:2025-10-24

10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

    • 10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane
    • 10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
    • 2172117-09-6
    • EN300-1278889
    • Inchi: 1S/C12H19F2NO/c13-11(14)4-6-12(7-5-11)15-8-10(9-16-12)2-1-3-10/h15H,1-9H2
    • InChI Key: VBDQLYGVGNNKNB-UHFFFAOYSA-N
    • SMILES: FC1(CCC2(CC1)NCC1(CO2)CCC1)F

Computed Properties

  • Exact Mass: 231.14347055g/mol
  • Monoisotopic Mass: 231.14347055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų

10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1278889-1.0g
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
1g
$0.0 2023-06-08
Enamine
EN300-1278889-50mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
50mg
$948.0 2023-10-01
Enamine
EN300-1278889-100mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
100mg
$993.0 2023-10-01
Enamine
EN300-1278889-250mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
250mg
$1038.0 2023-10-01
Enamine
EN300-1278889-500mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
500mg
$1084.0 2023-10-01
Enamine
EN300-1278889-1000mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
1000mg
$1129.0 2023-10-01
Enamine
EN300-1278889-2500mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
2500mg
$2211.0 2023-10-01
Enamine
EN300-1278889-5000mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
5000mg
$3273.0 2023-10-01
Enamine
EN300-1278889-10000mg
10,10-difluoro-6-oxa-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane
2172117-09-6
10000mg
$4852.0 2023-10-01

Additional information on 10,10-difluoro-6-oxa-13-azadispiro3.2.5^{7}.2^{4}tetradecane

10,10-Difluoro-6-Oxa-13-Azadispiro[3.2.57.24]Tetradecane: A Comprehensive Overview

The compound 10,10-difluoro-6-oxa-13-azadispiro[3.2.57.24]tetradecane, identified by the CAS registry number 2172117-09-6, represents a unique and complex chemical structure that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its intricate spirocyclic framework, which combines both oxygen and nitrogen atoms within its structure, creating a highly functionalized molecule with potential applications in drug design and advanced materials.

The structural complexity of this compound lies in its spiro arrangement, where two rings are joined at a single atom. The presence of two fluorine atoms at the 10th position introduces additional electronic effects, which can influence the compound's reactivity and stability. Recent studies have explored the synthesis of such spirocyclic compounds, leveraging advanced methodologies such as ring-closing metathesis and click chemistry to achieve high yields and purity.

One of the most promising applications of 10,10-difluoro-6-oxa-13-azadispiro[3.2.57.24]tetradecane is in the field of drug discovery. Its unique topology allows for potential interactions with biological targets, such as enzymes or receptors, making it a valuable lead compound for medicinal chemists. Researchers have reported preliminary findings suggesting that this compound exhibits selectivity towards certain kinase targets, which could be further optimized for therapeutic use.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The incorporation of oxygen and nitrogen atoms within its structure imparts desirable electronic properties, making it a candidate for use in organic semiconductors or optoelectronic devices. Recent advancements in computational chemistry have enabled detailed modeling of its electronic structure, providing insights into its potential performance in these applications.

The synthesis of 10,10-difluoro-6-oxa-13-azadispiro[3.2.57.24]tetradecane involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired spirocyclic framework. Key steps include the formation of intermediate rings through nucleophilic substitution reactions and subsequent cyclization steps to achieve the final product. These methods have been refined in recent years to improve both efficiency and scalability.

The chemical properties of this compound are heavily influenced by its fluorinated substituents. The electron-withdrawing effects of the fluorine atoms can modulate the reactivity of neighboring groups, making this compound amenable to further functionalization. Researchers have explored various post-synthesis modifications, including alkylation and acylation reactions, to tailor its properties for specific applications.

In terms of stability, 10,10-difluoro-6-oxa-13-azadispiro[3.2.57.24]tetradecane demonstrates remarkable resilience under standard laboratory conditions, though it may undergo degradation under harsher conditions such as high temperatures or strong acidic environments. Understanding these stability characteristics is crucial for determining its suitability in various industrial processes.

The environmental impact of this compound has also been a topic of recent research interest. Studies have examined its biodegradation pathways and potential toxicity to aquatic organisms, providing valuable data for risk assessment purposes. These findings underscore the importance of responsible handling and disposal practices when working with such compounds.

In conclusion, CAS 2172117-09-6, or 10,10-difluoro-6-oxa-13-azadispiro[3.2.57.24]tetradecane, stands as a testament to the ingenuity of modern chemical synthesis techniques and offers exciting possibilities across multiple disciplines. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.